Cas no 2137642-30-7 (4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide)

• Product Name: 4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide
• CAS No: 2137642-30-7
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 6470117
• PubChem ID: 165457541
• Update Time: 2025-06-08

4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137642-30-7
• 4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide
• EN300-712560

• Inchi： 1S/C13H25N3O2/c1-13(2,3)15-12(17)16-6-4-10(5-7-16)18-11-8-14-9-11/h10-11,14H,4-9H2,1-3H3,(H,15,17)
• InChI Key： LXAYPEAZKXECPW-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1CCN(C(NC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 255.19467705g/mol
• Monoisotopic Mass: 255.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.6Ų

Additional information on 4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide

Introduction to 4-(Azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide (CAS No. 2137642-30-7)

4-(Azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide, with the CAS number 2137642-30-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and features a unique azetidine moiety, which contributes to its distinct pharmacological properties.

The chemical structure of 4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide is characterized by a piperidine ring linked to an azetidine ring through an ether linkage, with a tert-butyl group attached to the piperidine nitrogen. This structural arrangement provides a scaffold that can be modified to enhance its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate the activity of specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, 4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide has been extensively studied to ensure its suitability for clinical use. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which suggests that it could be administered less frequently, improving patient compliance.

Toxicity studies have also been conducted to assess the safety profile of 4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

The synthesis of 4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide involves several steps, including the formation of the azetidine ring and the coupling of the piperidine moiety. Various synthetic routes have been explored to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact.

In conclusion, 4-(azetidin-3-yloxy)-N-tert-butylpiperidine-1-carboxamide (CAS No. 2137642-30-7) is a promising compound with potential applications in treating neurological disorders and inflammatory diseases. Its favorable pharmacokinetic profile and low toxicity make it an attractive candidate for further clinical development. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential.